Cas no 42203-03-2 (1-(Pyridin-2-yl)hexan-1-one)
1-(Pyridin-2-yl)hexan-1-one structure
Product Name:1-(Pyridin-2-yl)hexan-1-one
CAS No:42203-03-2
MF:C11H15NO
MW:177.242902994156
MDL:MFCD06637967
CID:1032066
PubChem ID:556347
Update Time:2025-07-27
1-(Pyridin-2-yl)hexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(Pyridin-2-yl)hexan-1-one
- 1-pyridin-2-ylhexan-1-one
- 2-Hexanoylpyridine
- Pentyl 2-pyridyl ketone
- 42203-03-2
- SB54278
- 1-Hexanone, 1-(2-pyridinyl)-
- DTXSID00339463
- 1-(2-Pyridinyl)-1-hexanone #
- MFCD06637967
- AKOS011914487
- SCHEMBL1255019
- ZGKVJWNKQCIUSP-UHFFFAOYSA-N
-
- MDL: MFCD06637967
- Inchi: 1S/C11H15NO/c1-2-3-4-8-11(13)10-7-5-6-9-12-10/h5-7,9H,2-4,8H2,1H3
- InChI Key: ZGKVJWNKQCIUSP-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CN=1)CCCCC
Computed Properties
- Exact Mass: 177.115364102g/mol
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 30Ų
Experimental Properties
- Density: 0.983
- Boiling Point: 267 ºC
- Flash Point: 122 ºC
1-(Pyridin-2-yl)hexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 202487-5g |
n-Pentyl 2-pyridyl ketone |
42203-03-2 | 95% | 5g |
£981.00 | 2022-03-01 | |
| Fluorochem | 202487-25g |
n-Pentyl 2-pyridyl ketone |
42203-03-2 | 95% | 25g |
£2398.00 | 2022-03-01 | |
| Alichem | A029185910-5g |
1-(Pyridin-2-yl)hexan-1-one |
42203-03-2 | 95% | 5g |
$339.20 | 2023-09-01 | |
| Matrix Scientific | 107242-1g |
2-Hexanoylpyridine, 97% |
42203-03-2 | 97% | 1g |
$517.00 | 2023-09-08 | |
| Matrix Scientific | 107242-2g |
2-Hexanoylpyridine, 97% |
42203-03-2 | 97% | 2g |
$739.00 | 2023-09-08 | |
| Matrix Scientific | 107242-5g |
2-Hexanoylpyridine, 97% |
42203-03-2 | 97% | 5g |
$1412.00 | 2023-09-08 | |
| Chemenu | CM175681-5g |
2-Hexanoylpyridine |
42203-03-2 | 95% | 5g |
$371 | 2021-08-05 | |
| Chemenu | CM175681-5g |
2-Hexanoylpyridine |
42203-03-2 | 95% | 5g |
$371 | 2022-06-11 | |
| Fluorochem | 202487-1g |
n-Pentyl 2-pyridyl ketone |
42203-03-2 | 95% | 1g |
£394.00 | 2022-03-01 | |
| A2B Chem LLC | AD30576-1g |
1-(Pyridin-2-yl)hexan-1-one |
42203-03-2 | 97% | 1g |
$660.00 | 2024-04-20 |
1-(Pyridin-2-yl)hexan-1-one Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
42203-03-2 (1-(Pyridin-2-yl)hexan-1-one) Related Products
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